4-Oxobedfordiaic acid 4-Oxobedfordiaic acid 4-Oxobedfordiaic acid is a natural product found in Xanthium pungens, Xanthium indicum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 68799-38-2
VCID: VC21101199
InChI: InChI=1S/C15H22O3/c1-10-4-6-14(12(3)15(17)18)9-8-13(10)7-5-11(2)16/h8,10,14H,3-7,9H2,1-2H3,(H,17,18)/t10-,14+/m0/s1
SMILES: CC1CCC(CC=C1CCC(=O)C)C(=C)C(=O)O
Molecular Formula: C15H22O3
Molecular Weight: 250.33 g/mol

4-Oxobedfordiaic acid

CAS No.: 68799-38-2

Cat. No.: VC21101199

Molecular Formula: C15H22O3

Molecular Weight: 250.33 g/mol

* For research use only. Not for human or veterinary use.

4-Oxobedfordiaic acid - 68799-38-2

Specification

Description 4-Oxobedfordiaic acid is a natural product found in Xanthium pungens, Xanthium indicum, and other organisms with data available.
CAS No. 68799-38-2
Molecular Formula C15H22O3
Molecular Weight 250.33 g/mol
IUPAC Name 2-[(1R,5S)-5-methyl-4-(3-oxobutyl)cyclohept-3-en-1-yl]prop-2-enoic acid
Standard InChI InChI=1S/C15H22O3/c1-10-4-6-14(12(3)15(17)18)9-8-13(10)7-5-11(2)16/h8,10,14H,3-7,9H2,1-2H3,(H,17,18)/t10-,14+/m0/s1
Standard InChI Key NIQIMYXBAQAIAT-IINYFYTJSA-N
Isomeric SMILES C[C@H]1CC[C@H](CC=C1CCC(=O)C)C(=C)C(=O)O
SMILES CC1CCC(CC=C1CCC(=O)C)C(=C)C(=O)O
Canonical SMILES CC1CCC(CC=C1CCC(=O)C)C(=C)C(=O)O
Appearance Oil

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